Cas no 2248307-62-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate
• CAS No: 2248307-62-0
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 6529687
• PubChem ID: 165723992
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248307-62-0
• EN300-6517671
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate

• Inchi： 1S/C19H17NO5/c1-12-9-13(2)11-14(10-12)24-8-7-17(21)25-20-18(22)15-5-3-4-6-16(15)19(20)23/h3-6,9-11H,7-8H2,1-2H3
• InChI Key： OEBULFWIVQZJEF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate (CAS No. 2248307-62-0) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate, identified by its CAS number 2248307-62-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic ester, featuring a dioxo functional group and an isoindol core, has garnered attention due to its structural complexity and the diverse pharmacophoric elements it incorporates. The presence of a (3,5-dimethylphenoxy) moiety further enhances its molecular diversity, making it a promising candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in developing novel therapeutic agents. The 1,3-dioxo group in this compound introduces electrophilic characteristics that can be exploited for covalent protein targeting, a strategy that has shown considerable promise in treating various diseases by disrupting key protein-protein interactions. The (3,5-dimethylphenoxy) substituent not only contributes to the compound's lipophilicity but also introduces potential binding pockets that can interact with biological targets. This dual functionality makes it an intriguing molecule for designing small-molecule probes and inhibitors.

In the context of modern drug development, the ability to modulate biological pathways with high specificity is paramount. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate (CAS No. 2248307-62-0) align well with this requirement. Studies have demonstrated that isoindole derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory and metabolic disorders. The dioxo group's ability to engage in hydrogen bonding and its role as a bioisostere for carbonyl-containing groups make it particularly valuable for designing molecules that mimic natural substrates or transition states.

The pharmaceutical industry has increasingly focused on developing molecules that can cross the blood-brain barrier (BBB) or interact with central nervous system (CNS) targets. The lipophilic nature of the (3,5-dimethylphenoxy) group in this compound suggests potential for CNS penetration, which is crucial for treating neurological disorders. Furthermore, the compound's heterocyclic framework provides a scaffold that can be modified to enhance pharmacokinetic properties such as solubility and metabolic stability. These attributes make it a compelling candidate for further optimization as a lead compound.

Recent computational studies have begun to unravel the mechanistic aspects of how such compounds interact with biological targets. Molecular docking simulations have revealed that the dioxo group can effectively engage with polar residues in protein active sites, while the (3,5-dimethylphenoxy) moiety provides additional van der Waals interactions. These insights have guided synthetic efforts to improve binding affinities and selectivity. Additionally, crystallographic studies of protein-ligand complexes have provided structural evidence supporting these interactions, reinforcing the compound's potential as a pharmacological tool.

The versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate extends beyond traditional drug discovery applications. Its unique structural motifs make it suitable for use as an intermediate in synthesizing more complex molecules or as a building block for libraries of diverse compounds. This flexibility is particularly valuable in high-throughput screening campaigns where rapid identification of hits is essential.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate (CAS No. 2248307-62-0) will play an increasingly important role in addressing unmet medical needs. The integration of computational chemistry with experimental validation has accelerated the pace at which novel drug candidates are identified and optimized. This synergy between theoretical modeling and wet-lab experimentation is critical for translating promising chemical entities into viable therapeutics.

The future development of this compound will likely involve exploring its potential in preclinical studies aimed at validating its efficacy and safety profiles. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely modulate these processes.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenoxy)propanoate represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and its ability to interact with biological targets make it a valuable asset for drug discovery efforts aimed at treating various diseases.